Cas no 1020057-84-4 (5-amino-1-[3-(trifluoromethyl)phenyl]-1h-pyrazole-3-carbonitrile)

• Product Name: 5-amino-1-[3-(trifluoromethyl)phenyl]-1h-pyrazole-3-carbonitrile
• CAS No: 1020057-84-4
• MF: C₁₁H₇F₃N₄
• MW: 252.195291757584
• CID: 1135013
• PubChem ID: 24729152
• Update Time: 2025-04-20

5-amino-1-[3-(trifluoromethyl)phenyl]-1h-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[3-(trifluoromethyl)phenyl]-1h-pyrazole-3-carbonitrile
• 5-amino-1-[3-(trifluoromethyl)phenyl]pyrazole-3-carbonitrile
• 1H-Pyrazole-3-carbonitrile, 5-amino-1-[3-(trifluoromethyl)phenyl]-
• 1020057-84-4

• Inchi： 1S/C11H7F3N4/c12-11(13,14)7-2-1-3-9(4-7)18-10(16)5-8(6-15)17-18/h1-5H,16H2
• InChI Key： QCPSQZLGVLIOLL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(=CC(C#N)=N1)N)(F)F

Computed Properties

• Exact Mass: 252.062281g/mol
• Monoisotopic Mass: 252.062281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.2g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 67.6Ų